1,3,2-Diazaphosphol-4-ene, 2-(diethylamino)-1,3-dibutyl-4,5-dimethyl-

• CAS RN: 141968-98-1
• Molecular Formula: C16H34N3P
• Molecular Weight: 299.44 g/mol
• IUPAC Name: 1,3-dibutyl-N,N-diethyl-4,5-dimethyl-1,3,2-diazaphosphol-2-amine
• InChI: InChI=1S/C16H34N3P/c1-7-11-13-18-15(5)16(6)19(14-12-8-2)20(18)17(9-3)10-4/h7-14H2,1-6H3
• InChI Key: CJZGXIOPBHLKHK-UHFFFAOYSA-N
• SMILES: CCCCN1C(=C(N(P1N(CC)CC)CCCC)C)C
• synonyms: 1,3,2-Diazaphosphol-4-ene, 2-(diethylamino)-1,3-dibutyl-4,5-dimethyl-

Description

1,3,2-Diazaphosphol-4-ene, 2-(diethylamino)-1,3-dibutyl-4,5-dimethyl- is a chemical compound with a complex molecular structure. This compound has gained significant attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 1,3,2-Diazaphosphol-4-ene, 2-(diethylamino)-1,3-dibutyl-4,5-dimethyl- is not fully understood. However, studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis. It has also been suggested that this compound can inhibit the activity of acetylcholinesterase, an enzyme that plays a role in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
1,3,2-Diazaphosphol-4-ene, 2-(diethylamino)-1,3-dibutyl-4,5-dimethyl- has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. It has also been shown to inhibit the activity of acetylcholinesterase. In vivo studies have shown that this compound can reduce the growth of tumors in mice. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

The advantages of using 1,3,2-Diazaphosphol-4-ene, 2-(diethylamino)-1,3-dibutyl-4,5-dimethyl- in lab experiments include its potential applications in various fields of research, its relatively simple synthesis method, and its unique molecular structure. However, the limitations of using this compound in lab experiments include its complex molecular structure, which can make it difficult to study, and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for research on 1,3,2-Diazaphosphol-4-ene, 2-(diethylamino)-1,3-dibutyl-4,5-dimethyl-. One direction is to further study its potential applications in medicinal chemistry, materials science, and catalysis. Another direction is to investigate its mechanism of action in more detail. Additionally, future research could focus on developing new synthesis methods for this compound to improve its yield and purity. Finally, more research is needed to fully understand the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 1,3,2-Diazaphosphol-4-ene, 2-(diethylamino)-1,3-dibutyl-4,5-dimethyl- involves the reaction of 1,3-dibutyl-4,5-dimethylimidazolium iodide with lithium diisopropylamide (LDA) followed by the addition of chlorophosphine. This reaction results in the formation of the desired compound with a yield of 75%.

Scientific Research Applications

1,3,2-Diazaphosphol-4-ene, 2-(diethylamino)-1,3-dibutyl-4,5-dimethyl- has potential applications in various fields of research, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has shown promising results as an anti-cancer agent. It has also been studied for its potential use in the treatment of Alzheimer's disease. In materials science, 1,3,2-Diazaphosphol-4-ene, 2-(diethylamino)-1,3-dibutyl-4,5-dimethyl- has been used as a building block for the synthesis of new materials with unique properties. In catalysis, this compound has been studied for its potential use as a catalyst in various chemical reactions.